![molecular formula C14H14ClF2N3O B286975 4-chloro-N-(3,5-difluorophenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide](/img/structure/B286975.png)
4-chloro-N-(3,5-difluorophenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(3,5-difluorophenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide (referred to as Compound A) is a synthetic compound that has been extensively studied for its potential pharmaceutical applications. This compound belongs to the class of pyrazole carboxamides and has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects.
Mechanism of Action
The exact mechanism of action of Compound A is not fully understood. However, it is believed to exert its effects through the inhibition of cyclooxygenase-2 (COX-2) and the subsequent reduction of prostaglandin synthesis. COX-2 is an enzyme that is involved in the production of prostaglandins, which are known to be involved in the inflammatory response. By inhibiting COX-2, Compound A is able to reduce inflammation and pain.
Biochemical and Physiological Effects:
Compound A has been shown to exhibit a range of biochemical and physiological effects. In animal models, it has been found to reduce inflammation and pain, as well as to lower fever. In addition, it has been shown to have potential as a treatment for cancer, Alzheimer's disease, and Parkinson's disease. Furthermore, Compound A has been investigated for its potential use as a diagnostic tool for various diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using Compound A in lab experiments is its ability to reduce inflammation and pain. This makes it a useful tool for studying the inflammatory response and for investigating potential treatments for inflammatory diseases. In addition, its potential as a treatment for cancer, Alzheimer's disease, and Parkinson's disease makes it a promising compound for drug development.
One of the limitations of using Compound A in lab experiments is its potential toxicity. While it has been shown to be safe in animal models, further studies are needed to determine its safety in humans. In addition, its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.
Future Directions
There are several future directions for the research of Compound A. One area of research is the development of new synthetic methods for Compound A, which could lead to more efficient and cost-effective production. Another area of research is the investigation of its potential as a treatment for other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Furthermore, the development of new diagnostic tools based on Compound A could lead to earlier detection and treatment of various diseases.
Synthesis Methods
Compound A can be synthesized using a variety of methods, including condensation reactions, cyclization reactions, and amide bond formation. One of the most common methods for synthesizing Compound A is through the reaction of 3,5-difluorophenylhydrazine with 4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid, followed by the addition of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is Compound A, which can be purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
Compound A has been extensively studied for its potential pharmaceutical applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. In addition, it has been shown to have potential as a treatment for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Furthermore, Compound A has been investigated for its potential use as a diagnostic tool for various diseases.
Properties
Molecular Formula |
C14H14ClF2N3O |
---|---|
Molecular Weight |
313.73 g/mol |
IUPAC Name |
4-chloro-N-(3,5-difluorophenyl)-2-methyl-5-propylpyrazole-3-carboxamide |
InChI |
InChI=1S/C14H14ClF2N3O/c1-3-4-11-12(15)13(20(2)19-11)14(21)18-10-6-8(16)5-9(17)7-10/h5-7H,3-4H2,1-2H3,(H,18,21) |
InChI Key |
VAYPCYYPQWSERQ-UHFFFAOYSA-N |
SMILES |
CCCC1=NN(C(=C1Cl)C(=O)NC2=CC(=CC(=C2)F)F)C |
Canonical SMILES |
CCCC1=NN(C(=C1Cl)C(=O)NC2=CC(=CC(=C2)F)F)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.